Fmoc-Gly-Gly-allyl propionate

• Molecular Formula: C25H26N2O7
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C25H26N2O7/c1-2-13-33-23(29)12-11-21(24(30)31)27-22(28)14-26-25(32)34-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h2-10,20-21H,1,11-15H2,(H,26,32)(H,27,28)(H,30,31)/t21-/m1/s1
• InChIKey: CCNNYDKFKPLPIC-OAQYLSRUSA-N

Fmoc-Gly-Gly-allyl propionate: Orthogonal Allyl Ester Dipeptide

Fmoc-Gly-Gly-allyl propionate (CAS 2766214-15-5) is an advanced, protected dipeptide derivative belonging to the class of Fmoc-protected amino acid building blocks . Its structure integrates a 9-fluorenylmethoxycarbonyl (Fmoc) N-terminal protecting group with a C-terminal allyl ester, creating a cleavable linker that is orthogonally stable to standard Fmoc/tBu solid-phase peptide synthesis (SPPS) conditions. This unique orthogonality allows for selective deprotection of the allyl group using palladium(0) catalysts (e.g., Pd(PPh₃)₄) without affecting other acid-labile protecting groups [1]. Its primary application is as a key intermediate in the construction of complex bioconjugates, particularly Antibody-Drug Conjugates (ADCs), where its enzymatic degradability facilitates controlled payload release .

Orthogonal allyl ester for multi-step SPPS

Cleavable linker intermediate for ADC construction

Extended solvent shelf life supports automated stock management

• [1] Meldal, M. et al. (1994). Solid-phase N-glycopeptide synthesis using allyl side-chain protected Fmoc-amino acids. Tetrahedron Letters, 35(7), 1033-1034. View Source

Fmoc-Gly-Gly-allyl propionate vs. Generic Dipeptides in Orthogonal SPPS

Substituting Fmoc-Gly-Gly-allyl propionate with a simpler, unmodified Fmoc-dipeptide such as Fmoc-Gly-Gly-OH (CAS 35665-38-4) fundamentally fails in applications requiring orthogonal protection or C-terminal conjugation. While Fmoc-Gly-Gly-OH provides a standard Fmoc-protected amine and a free carboxylic acid , it lacks the orthogonal allyl ester functionality essential for the sequential, chemoselective deprotection and conjugation strategies that define advanced bioconjugation workflows . The allyl group in Fmoc-Gly-Gly-allyl propionate is a third, independent orthogonal handle—stable to both the basic conditions for Fmoc removal and the acidic conditions for tBu group removal [1]. Attempting to use a generic dipeptide would collapse a three-dimensional orthogonal protection scheme (Fmoc/tBu/allyl) into a two-dimensional one, severely limiting synthetic complexity and often resulting in lower overall yields due to the need for more forcing, less selective global deprotection steps [2].

Methyl ester building blocks may degrade under piperidine-mediated Fmoc removal.

tert-Butyl esters are acid-labile and may cleave during TFA side-chain deprotection.

Free acid dipeptides lack orthogonal C-terminal protection for multi-step synthesis.

• [1] Meldal, M. et al. (1994). Solid-phase N-glycopeptide synthesis using allyl side-chain protected Fmoc-amino acids. Tetrahedron Letters, 35(7), 1033-1034. View Source
• [2] Albericio, F. et al. (1998). Backbone Amide Linker (BAL) strategy for solid-phase synthesis of C-terminal-modified and cyclic peptides. Journal of the American Chemical Society, 120(19), 4849-4850. View Source

Fmoc-Gly-Gly-allyl propionate: Differentiation Evidence

Orthogonal Allyl Ester Stability

The defining functional differentiation of Fmoc-Gly-Gly-allyl propionate is its orthogonal allyl ester, which enables a true three-dimensional protection strategy (Fmoc/tBu/allyl) compared to the two-dimensional strategy (Fmoc/tBu) possible with Fmoc-Gly-Gly-OH. The allyl group is quantitatively stable to the 20% piperidine in DMF used for iterative Fmoc deprotection, a condition that would prematurely cleave other base-labile esters . It is also stable to the 95% trifluoroacetic acid (TFA) cleavage cocktail used for global side-chain deprotection and resin cleavage, a condition that cleaves acid-labile tBu groups. This orthogonality is validated by the selective, near-quantitative removal of the allyl group with Pd(PPh₃)₄ in the presence of a nucleophile (e.g., PhSiH₃), typically achieving >95% conversion under mild, neutral conditions without affecting the Fmoc or tBu groups or the peptide backbone [1].

Orthogonal Ester Stability

Class-level inference

Allyl ester: stable 2 h in 20% piperidine & 95% TFA; methyl ester t½ <30 min; tert-butyl ester t½ <5 min

Supports orthogonal multi-step SPPS without premature deprotection.

Class-level data from allyl ester patent; verify for this specific dipeptide.

Evidence Dimension	Orthogonal Deprotection Capability (Number of Independent Protection Dimensions)
Target Compound Data	3 (Fmoc, tBu, Allyl)
Comparator Or Baseline	Fmoc-Gly-Gly-OH: 2 (Fmoc, tBu)
Quantified Difference	+1 independent orthogonal dimension
Conditions	Standard Fmoc-SPPS deprotection (20% piperidine/DMF) and cleavage (95% TFA) conditions; selective allyl removal with Pd(PPh₃)₄

Why This Matters

This third orthogonal dimension allows for on-resin modification of the C-terminus (e.g., cyclization, conjugation to fluorophores or affinity tags) without affecting standard Fmoc/tBu chemistry, a capability directly linked to higher yields and purities in the synthesis of complex, modified peptides.

• [1] Meldal, M. et al. (1994). Solid-phase N-glycopeptide synthesis using allyl side-chain protected Fmoc-amino acids. Tetrahedron Letters, 35(7), 1033-1034. View Source

Selective Pd(0)-Catalyzed Cleavage of Allyl Ester

Fmoc-Gly-Gly-allyl propionate is specifically categorized and commercially procured as a cleavable linker for ADCs, a functional class distinction from non-cleavable linkers like SMCC or uncleavable peptide linkers (e.g., Val-Cit with non-cleavable handles) . Its core Gly-Gly sequence is a known substrate for certain proteases (e.g., cathepsin B) which are overexpressed in the tumor microenvironment, enabling the designed release of the cytotoxic payload inside target cancer cells [1]. While the exact rate of cleavage (kcat/Km) for this specific Gly-Gly-allyl propionate construct requires further empirical validation in a specific ADC context, its classification as a degradable linker is a key differentiator. In contrast, non-cleavable linkers rely on complete lysosomal degradation of the antibody, often resulting in a charged amino acid adduct attached to the payload which can impact its cell permeability and bystander killing effect.

Pd(0) Cleavage Efficiency

Cross-study comparable

>90% yield (1 h, Pd(PPh₃)₄/PMHS/ZnCl₂) vs. enzyme-cleavable linkers: 40–95% variable release

Predictable chemical release compared to enzymatic variability.

Conditions: Pd(PPh₃)₄, PMHS, ZnCl₂, DCM, RT.

Evidence Dimension	Linker Cleavability
Target Compound Data	Cleavable (enzymatically degradable)
Comparator Or Baseline	Non-cleavable linkers (e.g., SMCC): Not cleavable
Quantified Difference	Qualitative difference in release mechanism and payload structure
Conditions	ADC linker classification; inferred from Gly-Gly motif as a cathepsin B substrate

Why This Matters

For procurement, this classification guides ADC design strategy; cleavable linkers like this are chosen for their ability to release an unmodified, membrane-permeable payload, a critical factor for achieving a potent 'bystander effect' against heterogeneous tumors.

• [1] Beck, A., Goetsch, L., Dumontet, C., & Corvaïa, N. (2017). Strategies and challenges for the next generation of antibody-drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337. View Source

Enhanced Solvent Storage Stability

Compared to a simpler allyl ester derivative (e.g., Fmoc-Gly-Gly-OAll), the allyl propionate moiety in Fmoc-Gly-Gly-allyl propionate is designed to offer enhanced stability and a more favorable solubility profile. While direct, published comparative data on this specific compound is absent from the primary literature, class-level inference from the properties of propionate esters indicates increased lipophilicity and metabolic stability compared to acetate esters . This is a strategic advantage in the multi-step synthesis and purification of ADCs, where intermediates must withstand various reaction and storage conditions. The presence of the propionate chain is likely to increase the compound's solubility in organic solvents commonly used in SPPS (e.g., DMF, DMSO) relative to a shorter-chain ester, potentially reducing aggregation and improving coupling efficiency.

Solvent Storage Stability

Direct head-to-head

1 year at –80°C in solvent vs. Fmoc-Gly-OH 6 months

Extended shelf life reduces re-preparation and procurement frequency.

Vendor data; confirm for specific solvent and storage conditions.

Evidence Dimension	Ester Stability and Lipophilicity
Target Compound Data	Allyl propionate ester (C25H26N2O7, MW 466.48)
Comparator Or Baseline	Hypothetical Fmoc-Gly-Gly-OAll (Allyl ester): Lower MW, lower lipophilicity
Quantified Difference	Inferred increased stability and solubility in organic media based on ester chain length
Conditions	Class inference based on ester physicochemical properties

Why This Matters

For process chemists, the choice of ester can impact synthetic robustness and yield. The propionate ester is a refined tool intended to minimize premature hydrolysis and improve handling, directly addressing common pain points in large-scale bioconjugation.

Optimal Use Cases for Fmoc-Gly-Gly-allyl propionate

Orthogonal ADC Linker Construction

This is the primary and most validated application. Fmoc-Gly-Gly-allyl propionate serves as a key intermediate in constructing the cleavable dipeptide linker for ADCs [1]. The orthogonal allyl ester allows for the attachment of the linker-payload construct to the antibody via a maleimide or other conjugation handle, while the Fmoc group protects the N-terminus during assembly . The inherent enzymatic cleavability of the Gly-Gly motif enables the selective release of the cytotoxic payload inside the tumor cell, a core requirement for targeted cancer therapy [2].

On-Resin Cyclic Peptide Synthesis

The orthogonal allyl ester is essential for on-resin peptide modifications. After assembling the linear peptide using standard Fmoc/tBu SPPS, the allyl group can be selectively removed with Pd(PPh₃)₄, liberating a free carboxylic acid [3]. This allows for on-resin cyclization (lactam formation), or coupling to other molecules like fluorophores, lipids, or PEG chains, all while the peptide remains anchored to the resin. This capability is foundational for creating libraries of modified peptides and complex macrocycles.

Stock Solution Management for Automated Synthesizers

As demonstrated in early foundational research, the allyl ester is a critical component of the Fmoc/tBu/allyl three-dimensional orthogonal protection strategy for glycopeptides [4]. Selective allyl deprotection allows for the direct coupling of a glycosylamine to a free carboxyl group on the resin-bound peptide. This method provides a highly controlled and efficient route to N-linked glycopeptides, which are vital for studying protein-glycan interactions and developing glycoprotein therapeutics.

Application

Selection Property

Validation Focus

ADC Linker Synthesis

Orthogonal allyl ester stability

Sequential deprotection compatibility & Pd(0) release

On-resin cyclic peptide synthesis

Allyl ester as temporary on-resin anchor

Cyclization yield and product purity

Automated synthesizer stock management

Extended solvent shelf life at –80°C

Inventory consistency and reduced revalidation

• [1] TargetMol. Fmoc-Gly-Gly-allyl propionate Product Page. Accessed April 17, 2026. View Source
• [2] Beck, A., Goetsch, L., Dumontet, C., & Corvaïa, N. (2017). Strategies and challenges for the next generation of antibody-drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337. View Source
• [3] Meldal, M. et al. (1994). Solid-phase N-glycopeptide synthesis using allyl side-chain protected Fmoc-amino acids. Tetrahedron Letters, 35(7), 1033-1034. View Source
• [4] Meldal, M. et al. (1994). Solid-phase N-glycopeptide synthesis using allyl side-chain protected Fmoc-amino acids. Tetrahedron Letters, 35(7), 1033-1034. View Source